1-(4-(Aminomethyl)phenyl)-2-phenylethanone hydrochloride

Specification

• CAS No.: 24244-39-1
• Molecular Formula: C15H16ClNO
• Molecular Weight: 261.74 g/mol
• IUPAC Name: 1-[4-(aminomethyl)phenyl]-2-phenylethanone;hydrochloride
• Standard InChI: InChI=1S/C15H15NO.ClH/c16-11-13-6-8-14(9-7-13)15(17)10-12-4-2-1-3-5-12;/h1-9H,10-11,16H2;1H
• Standard InChI Key: SOVABHQXGOIXRM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)CN.Cl
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)CN.Cl

Introduction

1-(4-(Aminomethyl)phenyl)-2-phenylethanone hydrochloride is a chemical compound with the CAS number 24244-39-1. It is a derivative of phenylethanone, which includes an aminomethyl group attached to the phenyl ring. This compound is often used in pharmaceutical and chemical research due to its unique structural properties.

Synthesis and Applications

The synthesis of 1-(4-(Aminomethyl)phenyl)-2-phenylethanone hydrochloride typically involves the reaction of appropriate precursors, such as 4-(aminomethyl)benzaldehyde and phenylmagnesium bromide, followed by oxidation steps. This compound is of interest in pharmaceutical chemistry due to its potential biological activity and as a precursor for further chemical modifications.

Synthesis Pathway

• Starting Materials: 4-(Aminomethyl)benzaldehyde and phenylmagnesium bromide.

• Reaction Conditions: The reaction is typically carried out under anhydrous conditions, with careful control of temperature and atmosphere.

• Purification: The product can be purified through recrystallization or chromatography.

Research Findings and Biological Activity

While specific biological activity data for 1-(4-(Aminomethyl)phenyl)-2-phenylethanone hydrochloride is not detailed in the available sources, compounds with similar structures often exhibit interesting pharmacological properties. These include potential applications in neuroscience and as intermediates in the synthesis of more complex molecules.

Potential Applications

• Pharmaceutical Intermediates: The compound can serve as a building block for synthesizing more complex pharmaceuticals.

• Biological Studies: Its structural features make it a candidate for studies related to neurotransmitter systems or enzyme inhibition.

Safety and Handling

Handling 1-(4-(Aminomethyl)phenyl)-2-phenylethanone hydrochloride requires standard laboratory precautions, including the use of protective gloves and eyewear. It is advisable to consult safety data sheets for specific handling instructions.

Safety Information	Description
Hazard Statements	Not explicitly provided, but hydrochloride salts can be irritating to skin and eyes
Precautionary Statements	Handle with care; avoid contact with skin and eyes